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Compound of Interest

Compound Name: LY 341495 disodium salt

Cat. No.: B1574455

Get Quote

This guide provides an in-depth exploration of LY 341495 disodium salt, a cornerstone

pharmacological tool in the field of neuroscience. We will delve into its precise mechanism of

action, its pharmacological profile, and its critical applications in elucidating the complex roles

of metabotropic glutamate receptors in neural function and disease. This document is intended

for researchers, scientists, and drug development professionals seeking a comprehensive

understanding of this potent and selective antagonist.

Introduction: The Landscape of Metabotropic
Glutamate Receptors
Glutamate is the principal excitatory neurotransmitter in the mammalian central nervous

system, mediating its effects through both ionotropic and metabotropic receptors. The

metabotropic glutamate receptors (mGluRs) are a family of G protein-coupled receptors

(GPCRs) that modulate a wide array of synaptic functions. These eight receptors are classified

into three groups based on their sequence homology, pharmacology, and signal transduction

pathways.[1]

Group I mGluRs (mGlu1 and mGlu5): Primarily coupled to Gq/G11 proteins, leading to the

activation of phospholipase C and subsequent increases in intracellular calcium.
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Group II mGluRs (mGlu2 and mGlu3): Coupled to Gi/o proteins, their activation inhibits

adenylyl cyclase, leading to a decrease in cyclic AMP (cAMP) levels.[1]

Group III mGluRs (mGlu4, mGlu6, mGlu7, and mGlu8): Also coupled to Gi/o proteins,

resulting in the inhibition of adenylyl cyclase.[1]

Group II mGluRs, the primary targets of LY 341495, are predominantly located presynaptically,

where they act as autoreceptors to inhibit glutamate release.[2] They are also found on glial

cells.[2] This strategic localization positions them as key regulators of synaptic transmission

and plasticity, making them attractive targets for therapeutic intervention in a range of

neurological and psychiatric disorders.

Pharmacological Profile of LY 341495: Potency and
Selectivity
LY 341495 is a research chemical developed by Eli Lilly and Company that functions as a

potent and selective competitive antagonist at the orthosteric binding site of group II mGluRs.

[3] Its high affinity for mGlu2 and mGlu3 receptors, coupled with significantly lower affinity for

other mGluR subtypes and ionotropic glutamate receptors, has established it as an invaluable

tool for isolating and studying the function of group II mGluRs.[4][5]

The disodium salt form of LY 341495 enhances its solubility in aqueous solutions, facilitating its

use in a variety of experimental paradigms.[6]

Binding Affinity and Potency
The selectivity of LY 341495 is quantitatively demonstrated by its inhibitory constant (Ki) and

half-maximal inhibitory concentration (IC50) values across the different mGluR subtypes.
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Receptor Subtype Ki / IC50 (nM) Receptor Group

human mGlu2 2.3 / 21 Group II

human mGlu3 1.3 / 14 Group II

human mGlu8 173 / 170 Group III

human mGlu7a 990 Group III

human mGlu1a 6800 / 7800 Group I

human mGlu5a 8200 / 8200 Group I

human mGlu4a 22000 / 22000 Group III

(Data compiled from multiple

sources)[5][7][8]

As the data illustrates, LY 341495 exhibits nanomolar potency at mGlu2 and mGlu3 receptors,

while its affinity for group I and other group III receptors is in the micromolar range,

demonstrating a significant selectivity window.[5][8] It is noteworthy that at higher

concentrations, LY 341495 can also antagonize other mGluRs, a factor that must be

considered in experimental design.[2][9]

Mechanism of Action: Competitive Antagonism and
Downstream Signaling
LY 341495 exerts its function by competitively binding to the glutamate binding site on mGlu2

and mGlu3 receptors, thereby preventing the endogenous ligand, glutamate, from activating

the receptor. This orthosteric antagonism blocks the conformational changes in the receptor

that are necessary for G protein coupling and subsequent intracellular signaling.

The canonical signaling pathway for group II mGluRs involves the inhibition of adenylyl

cyclase. By antagonizing these receptors, LY 341495 prevents this inhibition, leading to a

relative increase in cAMP levels.
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Caption: Antagonism of presynaptic mGluR2/3 by LY 341495.

Applications in Research: Dissecting the Role of
Group II mGluRs
The high selectivity and potency of LY 341495 have made it an indispensable tool for

investigating the physiological and pathophysiological roles of group II mGluRs.

Neuropsychiatric Disorders: Studies have utilized LY 341495 to explore the involvement of

mGluR2/3 in conditions such as depression and anxiety. For instance, research has shown

that LY 341495 exhibits antidepressant-like effects in animal models of chronic stress,

potentially through the activation of the mTORC1 signaling pathway.[10]

Cognitive Function: The role of group II mGluRs in learning and memory has been

investigated using LY 341495. Depending on the dose and the specific memory task, LY

341495 has been shown to either impair or enhance recognition memory in rats, highlighting

the complex role of these receptors in cognitive processes.[2]

Synaptic Plasticity: LY 341495 has been instrumental in characterizing the role of mGluRs in

long-term potentiation (LTP) and long-term depression (LTD), fundamental processes for

learning and memory.[9]
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Pain and Addiction: Research has also pointed to the involvement of group II mGluRs in pain

modulation and the behavioral effects of drugs of abuse, with LY 341495 being used to probe

these mechanisms.[3]

Experimental Protocols: A Practical Guide
The following provides a generalized, step-by-step methodology for an in vivo study

investigating the effects of LY 341495 on behavior in a rodent model. The causality behind

each step is explained to ensure experimental integrity.

In Vivo Administration for Behavioral Studies
Objective: To assess the effect of mGluR2/3 blockade on a specific behavioral paradigm (e.g.,

forced swim test, novel object recognition).

Materials:

LY 341495 disodium salt

Vehicle (e.g., 0.9% saline)

0.1 M NaOH and 1 M HCl for pH adjustment

Syringes and needles for intraperitoneal (i.p.) injection

Appropriate behavioral apparatus

Protocol:

Drug Preparation:

Accurately weigh the required amount of LY 341495 disodium salt.

Dissolve the compound in a small amount of 0.1 M NaOH.[2]

Add saline (0.9% NaCl) to reach the final desired volume.[2]

Adjust the pH of the solution to a physiological range (7.4-7.8) using 1 M HCl.[2] This step

is critical to prevent tissue damage and ensure the tolerability of the injection.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://en.wikipedia.org/wiki/LY-341495
https://www.benchchem.com/product/b1574455/docs?utm_src=pdf-body#the-function-of-ly-341495-disodium-salt-a-technical-guide-for-researchers
https://www.benchchem.com/product/b1574455/docs?utm_src=pdf-body#the-function-of-ly-341495-disodium-salt-a-technical-guide-for-researchers
https://pmc.ncbi.nlm.nih.gov/articles/PMC3705739/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3705739/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3705739/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574455?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare a vehicle control solution using the same procedure but omitting the LY 341495.

This ensures that any observed effects are due to the drug and not the vehicle.

Animal Dosing:

Administer LY 341495 or vehicle to the experimental animals via intraperitoneal (i.p.)

injection. The volume is typically 1 ml/kg of body weight.[2]

The choice of dose is crucial and should be based on previous literature. Low doses may

be selective for mGluR2/3, while higher doses might have off-target effects.[2] A dose-

response study is often warranted.

Behavioral Testing:

The timing of the behavioral test relative to the drug administration is a critical parameter.

This will depend on the pharmacokinetic profile of LY 341495 and the specific hypothesis

being tested.

Conduct the behavioral test according to established protocols. Ensure that the

experimenter is blind to the treatment conditions to prevent bias.

Data Analysis:

Analyze the behavioral data using appropriate statistical methods (e.g., t-test, ANOVA) to

compare the effects of LY 341495 with the vehicle control group.
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Caption: A generalized workflow for in vivo behavioral experiments using LY 341495.

Conclusion
LY 341495 disodium salt remains a pivotal pharmacological agent for the study of group II

metabotropic glutamate receptors. Its high potency and selectivity for mGluR2 and mGluR3

allow for the precise dissection of their roles in a vast array of neurobiological processes. A
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thorough understanding of its pharmacological profile and mechanism of action, as outlined in

this guide, is essential for the design and interpretation of rigorous and impactful research in

the field of neuroscience.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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